Cas no 2098086-94-1 (Cyclopentyl(m-tolyl)methanamine hydrochloride)

• Product Name: Cyclopentyl(m-tolyl)methanamine hydrochloride
• CAS No: 2098086-94-1
• MF: C₁₃H₂₀ClN
• MW: 225.75760269165
• CID: 5728370
• PubChem ID: 86263093
• Update Time: 2025-10-17

Cyclopentyl(m-tolyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2098086-94-1
• cyclopentyl(m-tolyl)methanamine hydrochloride
• cyclopentyl-(3-methylphenyl)methanamine;hydrochloride
• F2167-2150
• AKOS026747769
• Cyclopentyl(m-tolyl)methanamine hydrochloride

• Inchi： 1S/C13H19N.ClH/c1-10-5-4-8-12(9-10)13(14)11-6-2-3-7-11;/h4-5,8-9,11,13H,2-3,6-7,14H2,1H3;1H
• InChI Key： LNBKMUTYCQKUBA-UHFFFAOYSA-N
• SMILES： Cl.NC(C1C=CC=C(C)C=1)C1CCCC1

Computed Properties

• Exact Mass: 225.1284273g/mol
• Monoisotopic Mass: 225.1284273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on Cyclopentyl(m-tolyl)methanamine hydrochloride

Cyclopentyl(m-tolyl)methanamine Hydrochloride (CAS No. 2098086-94-1): An Overview of Its Structure, Properties, and Applications

Cyclopentyl(m-tolyl)methanamine hydrochloride (CAS No. 2098086-94-1) is a versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential applications. This compound is a derivative of cyclopentylamine and m-tolylmethanamine, and its hydrochloride salt form enhances its solubility and stability, making it an attractive candidate for various research and industrial applications.

The molecular structure of Cyclopentyl(m-tolyl)methanamine hydrochloride consists of a cyclopentyl ring attached to a methylene group, which is further bonded to an m-tolyl group. The presence of the hydrochloride salt ensures that the compound is highly soluble in water, facilitating its use in aqueous solutions. The cyclopentyl ring provides rigidity to the molecule, while the m-tolyl group introduces aromaticity and potential sites for further functionalization.

Recent studies have highlighted the importance of Cyclopentyl(m-tolyl)methanamine hydrochloride in the development of novel pharmaceuticals. Its unique structure allows it to act as a scaffold for the synthesis of more complex molecules with diverse biological activities. For instance, researchers have explored its use as a precursor in the synthesis of compounds with anti-inflammatory, analgesic, and neuroprotective properties. The ability to modify the cyclopentyl and m-tolyl groups offers a wide range of possibilities for tailoring the pharmacological profile of these derivatives.

In addition to its potential in drug discovery, Cyclopentyl(m-tolyl)methanamine hydrochloride has been investigated for its role in chemical synthesis and catalysis. Its amino group can serve as a ligand for transition metals, making it useful in homogeneous catalysis reactions such as hydrogenation and coupling reactions. The stability and solubility provided by the hydrochloride salt form enhance its utility in these applications.

The physical properties of Cyclopentyl(m-tolyl)methanamine hydrochloride are also noteworthy. It is a white crystalline solid with a melting point typically ranging from 160°C to 165°C. Its high melting point indicates strong intermolecular forces within the crystal lattice, which can be attributed to hydrogen bonding between the amino groups and the chloride ions. The compound is also stable under normal laboratory conditions, making it easy to handle and store.

Spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and IR (Infrared) spectroscopy have been employed to characterize the structure of Cyclopentyl(m-tolyl)methanamine hydrochloride. NMR spectra reveal distinct signals corresponding to the protons on the cyclopentyl ring, methylene group, and m-tolyl ring, providing valuable information about the molecular conformation. IR spectra show characteristic peaks for C-H stretching vibrations, C-C stretching vibrations, and N-H stretching vibrations, confirming the presence of these functional groups.

The synthesis of Cyclopentyl(m-tolyl)methanamine hydrochloride typically involves several steps. One common approach is to start with cyclopentylamine and m-tolylethanal, which are reacted under appropriate conditions to form the corresponding imine intermediate. This intermediate is then reduced using a suitable reducing agent such as sodium borohydride or hydrogen gas over a palladium catalyst to yield the desired amine product. The final step involves treating the free amine with hydrogen chloride gas or an equivalent acid to form the hydrochloride salt.

The biological activity of Cyclopentyl(m-tolyl)methanamine hydrochloride has been evaluated in various assays. Preliminary studies have shown that it exhibits moderate activity against certain bacterial strains, suggesting potential antimicrobial properties. Further research is needed to explore its efficacy against other pathogens and to determine its mechanism of action.

In conclusion, Cyclopentyl(m-tolyl)methanamine hydrochloride (CAS No. 2098086-94-1) is a promising compound with a wide range of applications in organic chemistry, medicinal chemistry, and chemical synthesis. Its unique structural features make it an attractive scaffold for drug discovery and development, while its stability and solubility enhance its utility in various research settings. Ongoing studies are expected to uncover new insights into its properties and potential uses, further solidifying its importance in these fields.